Cas no 5122-82-7 (1-(1-adamantyl)-2-bromo-ethanone)

• Product Name: 1-(1-adamantyl)-2-bromo-ethanone
• CAS No: 5122-82-7
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• MDL: MFCD00074740
• CID: 45545
• PubChem ID: 24848943
• Update Time: 2025-05-20

1-(1-adamantyl)-2-bromo-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(Adamantan-1-yl)-2-bromoethanone
• bromomethyl tricyclo(3.3.1.13,7)dec-1-yl ketone
• 1-(1-adamantyl)-2-bromoethan-1-one
• 1-Adamantyl bromomethyl ketone
• 1-(1-Adamantyl)-2-bromoethanone
• 1-Adamantylbromomethylketone5GR
• BROMOMETHYL ADAMANTLY KETONE
• Bromomethyl tricyclo[3.3.1.1(3,7)]dec-1-yl ketone
• 1-(1-adamantyl)-2-bromo-ethanone
• Ketone, 1-adamantyl bromomethyl
• Bromomethyl adamantyl ketone
• Ethanone, 2-bromo-1-tricyclo[3.3.1.13,7]dec-1-yl-
• 2-Bromo-1-tricyclo(3.3.1.1(sup 3,7))dec-1-ylethanone
• Ethanone, 2-bromo-1-tricyclo[3.3.1.1(3,7)-]dec-1-yl-
• 1-adamantan-1-yl-2-bromo-ethanone
• AS-61751
• NS00032238
• Bromomethyl 1-adamantyl ketone
• adamantyl bromomethyl ketone
• SCHEMBL354359
• F1928-0001
• EINECS 225-860-6
• 1-((3r,5r,7r)-adamantan-1-yl)-2-bromoethanone
• SY081456
• Ethanone, 2-bromo-1-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
• Enamine_005805
• FT-0605462
• 1-(Bromoacetyl)adamantane
• AKOS000271155
• 1-(adamantan-1-yl)-2-bromoethan-1-one
• EN300-01848
• CS-W016759
• IDI1_008040
• 1-admantyl bromomethyl ketone
• HMS1410H19
• 5122-82-7
• (+/-)-1,2,2,2-Tetrachloroethylchloroformate
• adamantan-1-yl bromomethyl ketone
• DTXSID80199229
• 1-(1-Adamantyl)-2-bromoethanone #
• Z56757311
• 1-Adamantyl bromomethyl ketone, 97%
• MFCD00074740
• ALBB-016029
• ethanone, 2-bromo-1-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• STL353322
• 2-bromo-1-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone

• MDL： MFCD00074740
• Inchi： 1S/C12H17BrO/c13-7-11(14)12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2
• InChI Key： KWCDIRFSULAMOC-UHFFFAOYSA-N
• SMILES： BrCC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Light yellow solid
• Density: 1.439
• Melting Point: 76-79 °C (lit.)
• Boiling Point: 320.3°C at 760 mmHg
• Flash Point: 61.1°C
• Refractive Index: 1.575
• PSA: 17.07000
• LogP: 3.16680
• Solubility: Uncertain

1-(1-adamantyl)-2-bromo-ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-S37/39

Related Categories

• Other Chemical Reagents

Additional information on 1-(1-adamantyl)-2-bromo-ethanone

Compound CAS No. 5122-82-7: 1-(1-adamantyl)-2-bromo-ethanone

1-(1-adamantyl)-2-bromo-ethanone (CAS No. 5122-82-7) is a unique organic compound that has garnered attention in various fields of chemistry due to its distinctive structure and potential applications. This compound is characterized by its adamantane moiety, which is a diamondoid structure known for its high stability and rigidity, combined with a bromoethyl ketone group. The combination of these structural elements makes it a valuable molecule in both academic research and industrial applications.

The adamantane framework in 1-(1-adamantyl)-2-bromo-ethanone contributes significantly to its chemical properties. Adamantane is a cage-like hydrocarbon with a structure similar to that of diamond, making it highly resistant to chemical degradation. This property makes the compound ideal for use in environments where stability is crucial, such as in high-temperature or reactive conditions. The bromoethyl ketone group, on the other hand, introduces reactivity, enabling the compound to participate in various organic reactions.

Recent studies have explored the potential of 1-(1-adamantyl)-2-bromo-ethanone in drug delivery systems. Researchers have found that the adamantane moiety can enhance the bioavailability of drugs by improving their solubility and permeability. This has led to investigations into its use as a carrier molecule for delivering therapeutic agents across biological membranes. Additionally, the bromoethyl ketone group has been shown to facilitate controlled drug release mechanisms, further expanding its utility in pharmacology.

In the field of materials science, CAS No. 5122-82-7 has been utilized as a precursor for synthesizing advanced materials with tailored properties. Its rigid structure and functional groups make it suitable for creating cross-linked polymers and high-performance composites. Recent advancements in polymer chemistry have demonstrated that incorporating 1-(1-adamantyl)-2-bromo-ethanone into polymer networks can significantly improve mechanical strength and thermal stability.

The synthesis of 1-(1-adamantyl)-2-bromo-ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial-scale production.

Furthermore, CAS No. 5122-82-7 has been studied for its potential in catalysis. The adamantane framework provides a stable platform for attaching catalytic groups, enabling the development of heterogeneous catalysts with enhanced activity and selectivity. Recent research has highlighted its effectiveness in promoting various organic transformations, including alkene epoxidation and Suzuki coupling reactions.

In conclusion, 1-(1-adamantyl)-2-bromo-ethanone (CAS No. 5122-82-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in the chemical sciences is expected to grow further.